(2R)-2-hex-5-enyloxirane

• CAS No.: 52485-73-1
• Molecular Formula: C8H14O
• Molecular Weight: 126.20 g/mol
• IUPAC Name: (2R)-2-hex-5-enyloxirane
• InChI: InChI=1S/C8H14O/c1-2-3-4-5-6-8-7-9-8/h2,8H,1,3-7H2/t8-/m1/s1
• InChI Key: UKTHULMXFLCNAV-MRVPVSSYSA-N
• Isomeric SMILES: C=CCCCC[C@@H]1CO1
• Canonical SMILES: C=CCCCCC1CO1

Description

(2R)-2-hex-5-enyloxirane is a useful research compound. Its molecular formula is C8H14O and its molecular weight is 126.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The significance of the conjugated epoxyalkene system in the reactants of this invention is demonstrated by the hydrogenation of 3,4-epoxy-1-butene and 1,2-epoxy-7-octene under mild conditions of 50°-55° C. and 4.6 bars hydrogen pressure using a sulfur-modified Raney-nickel catalyst. Such hydrogenation of 3,4-epoxy-1-butene gives 74% crotyl alcohol and 23% 3-buten-1-ol whereas the hydrogenation of 1,2-epoxy-7-octene (wherein the double bond and epoxy groups are separated by four carbon atoms) gives a mixture of starting material, 1,2-epoxyoctane, and isomers of the starting material.